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Compound of Interest

Compound Name: Sieboldin

Cat. No.: B15586823 Get Quote

For Immediate Release

[City, State] – Sieboldin, a dihydrochalcone found in plants such as Malus baccata, is a subject

of growing interest within the scientific community. This technical guide provides an in-depth

overview of its core physicochemical properties and a summary of its currently understood

biological activities, aimed at researchers, scientists, and professionals in drug development.

Physicochemical Properties
Sieboldin is chemically identified as 3-hydroxyphloretin 4'-glucoside. Its fundamental

properties are summarized in the table below, providing a quick reference for laboratory use.

Property Value Source(s)

CAS Number 18777-73-6 [1][2][3][4]

Molecular Formula C₂₁H₂₄O₁₁ [1][3]

Molecular Weight 452.41 g/mol [1][2][3]

Biological Activity and Potential Applications
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Sieboldin has demonstrated several biological activities in preliminary studies, suggesting its

potential as a therapeutic agent. These activities primarily revolve around its antioxidant and

anti-glycation properties, as well as its cytotoxic effects on cancer cells.

Inhibition of Advanced Glycation End Products (AGEs)
Sieboldin is recognized as an inhibitor of advanced glycation end products (AGEs)[3][4]. AGEs

are harmful compounds that can form when proteins or lipids become glycated after exposure

to sugars. They are implicated in the aging process and the development or worsening of many

degenerative diseases, such as diabetes and Alzheimer's. The ability of Sieboldin to inhibit

AGE formation suggests its potential in mitigating the pathological effects associated with these

compounds.

Free Radical Scavenging
Concurrent with its anti-glycation activity, Sieboldin possesses free radical scavenging

capabilities[3]. Oxidative stress, caused by an imbalance between free radicals and

antioxidants in the body, is a contributing factor to cellular damage and various chronic

diseases. By neutralizing free radicals, Sieboldin may help to protect cells from this damage.

Cytotoxicity in Cancer Cell Lines
Preliminary research indicates that Sieboldin exhibits cytotoxic effects in cancer cell lines[3][4].

This suggests that it may have the potential to be investigated further as a component of

anticancer therapies. The precise mechanisms and the specific cancer cell types most

susceptible to Sieboldin are areas that require more extensive research.

Methylglyoxal Trapping
Sieboldin has been shown to capture methylglyoxal (MGO), a reactive dicarbonyl species that

is a major precursor of AGEs[3][4]. By trapping MGO, Sieboldin can prevent the formation of

MGO-derived AGEs, further highlighting its role as a potent anti-glycation agent.

Experimental Protocols and Future Directions
While the biological activities of Sieboldin are promising, there is a notable lack of detailed,

publicly available experimental protocols and in-depth studies on its mechanisms of action. To

fully elucidate its therapeutic potential, further research is required to:
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Develop and publish standardized experimental protocols for assessing its anti-glycation and

cytotoxic activities.

Conduct comprehensive studies to determine the specific signaling pathways through which

Sieboldin exerts its effects.

Perform quantitative analyses, such as determining IC50 values across a range of cell lines

and experimental conditions.

The following diagram illustrates a generalized workflow for investigating the biological activity

of a natural compound like Sieboldin, from initial screening to more detailed mechanistic

studies.

General Workflow for Natural Product Bioactivity Screening

Compound Isolation & Identification
(e.g., from Malus baccata)

Initial Bioactivity Screening
(e.g., Antioxidant, Anti-glycation Assays)

Cytotoxicity Screening
(Panel of Cancer Cell Lines)

Quantitative Analysis
(e.g., IC50 Determination)

Mechanism of Action Studies
(e.g., Signaling Pathway Analysis)

In Vivo Studies
(Animal Models)
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General research workflow for a natural product.

As more data becomes available, a clearer picture of Sieboldin's therapeutic potential will

emerge, paving the way for its potential use in drug development. Researchers are encouraged

to focus on the areas outlined above to advance our understanding of this promising natural

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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